Cas no 1410773-88-4 (1-benzyl-4-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid
• CAS No: 1410773-88-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD19394801
• CID: 5238347
• PubChem ID: 21196807
• Update Time: 2025-06-08

1-benzyl-4-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• NA
• 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid

• MDL： MFCD19394801
• Inchi： 1S/C14H19NO2/c1-2-12-9-15(10-13(12)14(16)17)8-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,16,17)
• InChI Key： BRZIDNQMHUVUAM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(CC)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid

Professional Introduction to 1-benzyl-4-ethylpyrrolidine-3-carboxylic Acid (CAS No. 1410773-88-4)

1-benzyl-4-ethylpyrrolidine-3-carboxylic acid, a compound with the chemical formula C14H17NO2, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1410773-88-4, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both benzyl and ethyl substituents on a pyrrolidine ring suggests a rich chemical space for functionalization, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid features a six-membered heterocyclic ring containing nitrogen, which is a common motif in biologically active molecules. The benzyl group at the 1-position and the ethyl group at the 4-position contribute to the compound's overall steric and electronic properties. These substituents can influence the compound's solubility, metabolic stability, and interaction with biological targets. The carboxylic acid functionality at the 3-position provides a site for further derivatization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their diverse biological activities. Pyrrolidine rings are found in numerous natural products and synthetic drugs, including those used in treating neurological disorders, cardiovascular diseases, and infections. The specific combination of substituents in 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for drug design. The pyrrolidine core can be modified in various ways to optimize its binding affinity and selectivity towards specific biological targets. For instance, computational studies have shown that modifications at the 1-, 4-, and 3-positions can significantly alter the compound's interactions with enzymes and receptors. This flexibility makes 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid an attractive starting point for structure-based drug design.

Recent advancements in medicinal chemistry have highlighted the importance of scaffold hopping—exploring different molecular frameworks to discover new lead compounds. The pyrrolidine scaffold has been successfully used in this context, leading to several FDA-approved drugs. By leveraging the structural features of 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid, researchers can explore novel chemical spaces and identify compounds with improved pharmacokinetic profiles.

The synthesis of 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has also enabled more efficient synthetic pathways, reducing the environmental impact of drug production. These advancements are crucial for scaling up production while maintaining cost-effectiveness.

In addition to its synthetic appeal, 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid has shown promise in preclinical studies. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. These findings underscore the importance of exploring structurally diverse scaffolds in drug discovery efforts.

The pharmacological profile of 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid is still under investigation, but preliminary studies suggest that it may interact with multiple biological targets. This polypharmacicity could be advantageous in treating multifaceted diseases where multiple pathways are involved. However, it also necessitates thorough characterization to ensure selectivity and minimize side effects.

As our understanding of biological systems continues to evolve, so does our approach to drug design. Computational methods such as molecular docking and virtual screening are becoming increasingly integral to identifying promising candidates like 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid. These tools allow researchers to predict how a molecule will interact with its target before conducting expensive wet-lab experiments.

The future directions for this compound include further exploration of its pharmacological potential and optimization of synthetic routes for scalability. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate these endeavors by combining expertise in medicinal chemistry, computational biology, and process chemistry.

In conclusion, 1-benzyl-4-ethylpyrrolidine-3-carboxylic acid (CAS No. 1410773-88-4) represents a significant opportunity in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as a building block for novel drug candidates underscores its importance in modern drug discovery efforts.